BENGHE Foundational & Exploratory

Check Availability & Pricing

3-[(2-Ethoxyethoxy)methyl]piperidine safety data
sheet (SDS)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

3-[(2-
Compound Name:

Ethoxyethoxy)methyl]piperidine
CAS No.: 868067-33-8

Cat. No.: B3161110

Get Quote

Technical Guide: 3-[(2-

Ethoxyethoxy)methyl]piperidine

Safety Assessment, Handling Protocols, and Synthetic
Utility

Executive Summary

3-[(2-Ethoxyethoxy)methyl]piperidine (CAS: 868067-33-8) is a specialized heterocyclic
building block used primarily in medicinal chemistry and drug discovery.[1] Characterized by a
secondary amine within a piperidine ring and a polar ethoxyethoxy side chain, this compound
serves as a critical scaffold for introducing solubility-enhancing motifs into drug candidates.

This guide synthesizes the safety data sheet (SDS) requirements with practical laboratory
protocols. It moves beyond static hazard lists to provide a dynamic, self-validating system for
safe handling, storage, and experimental application.
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Chemical Identity & Physicochemical Profile[2][3][4]
[5][6][7]

Understanding the physical properties is the first step in risk assessment. The high boiling point
and basicity dictate specific handling requirements.

Table 1: Physicochemical Specifications

Property Value Source/Note

3-[(2-
Chemical Name Ethoxyethoxy)methyl]piperidin IUPAC

e
CAS Number 868067-33-8 ChemicalBook [1]
Molecular Formula C10H21NO2 Calculated
Molecular Weight 187.28 g/mol Calculated
Physical State Liquid (Viscous) Predicted based on structure
Boiling Point 254.0 £ 10.0 °C Predicted (760 mmHg) [1]
Density 0.925 + 0.06 g/cm? Predicted [1]
pKa (Conjugate Acid) 10.02 £ 0.10 Predicted (Basic Amine) [1]

B Soluble in organic solvents Polar ether chain enhances

Solubility N

(DCM, MeOH), Water aqueous solubility

Hazard Identification & Risk Assessment

As a secondary amine, the primary hazards are corrosivity and irritation. The ethoxyethoxy
chain adds polarity but does not significantly mitigate the basicity of the piperidine ring.

GHS Classification (Derived from Functional Group
Analysis)

o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).
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e Serious Eye Damage/Eye Irritation: Category 1 (Causes serious eye damage).
o Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation).

Mechanistic Insight: The Amine Hazard

The unhindered secondary amine at the 1-position of the piperidine ring is a potent nucleophile
and base. Upon contact with biological tissue, it can rapidly saponify lipids and denature
proteins, leading to deep, chemical burns that may not be immediately painful due to nerve
damage.

Handling, Storage, & Stability Protocols

This section outlines a self-validating workflow for maintaining compound integrity and operator
safety.

Storage Architecture

o Atmosphere: Store under an inert atmosphere (Argon or Nitrogen). Secondary amines
readily absorb atmospheric CO:2 to form carbamates, appearing as a white crust.

o Temperature: Refrigerate (2—-8 °C) to minimize oxidation and degradation.

o Container: Tightly sealed glass or Teflon-lined containers. Avoid metal containers that may
corrode.

Self-Validating Purity Check

Before using this reagent in critical synthesis (e.g., library production), validate its purity:

» Visual Inspection: The liquid should be clear/colorless to pale yellow. Darkening indicates
oxidation (N-oxide formation).

» 1H-NMR Check: Look for a diagnostic shift of the a-protons next to the nitrogen (approx. 2.5—
3.0 ppm). CO2 absorption (carbamate salt) will cause line broadening or distinct downfield
shifts in this region.
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Operational Workflow Diagram

The following diagram illustrates the logical flow for safe handling, from storage retrieval to

waste disposal.
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Fail (Degraded)
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Figure 1: Operational safety workflow ensuring compound integrity and operator protection.

Emergency Response Protocols

In the event of exposure, immediate action is critical to mitigate the corrosive effects of the

amine.[2]

Table 2: First Aid M

Exposure Route

Immediate Action

Rationale

Eye Contact

Rinse immediately with water
for 15+ mins.[3] Lift eyelids.

Basic compounds cause
penetrating corneal injury;

rapid dilution is vital.

Skin Contact

Remove contaminated
clothing. Wash with
soap/water.[2][3][4]

Prevent chemical burns.[4] Do
not use solvents (ethanol)
which may increase

absorption.

Move to fresh air. Administer

Vapors are respiratory irritants;

Inhalation oxygen if breathing is difficult. pulmonary edema may be
[2] delayed.
] N Vomiting re-exposes the
) Do NOT induce vomiting. )
Ingestion esophagus to the corrosive

Rinse mouth. Drink water.

base.
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Experimental Application & Synthetic Utility

3-[(2-Ethoxyethoxy)methyl]piperidine is a versatile nucleophile. Its secondary amine allows
for diverse functionalization, while the ether tail improves the physicochemical properties
(LogD, solubility) of the final molecule.

Key Reaction Pathways[12]

» Amide Coupling: Reaction with carboxylic acids (using HATU/EDC) to form amides.

e Reductive Amination: Reaction with aldehydes/ketones (using NaBH(OACc)3) to form tertiary

amines.

e SnAr / Buchwald-Hartwig: Coupling with aryl halides to form N-aryl piperidines.

Validated Protocol: Amide Coupling (Example)

e Reagents: Carboxylic Acid (1.0 eq), 3-[(2-Ethoxyethoxy)methyl]piperidine (1.1 eq), HATU
(1.2 eq), DIPEA (3.0 eq), DMF.

e Procedure:
o Dissolve Acid and HATU in DMF. Stir 5 min.
o Add DIPEA, then the Piperidine derivative.

o Monitor by LCMS. The basic nitrogen is consumed, neutralizing the corrosion hazard in
the product.
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Figure 2: Synthetic utility pathways demonstrating the versatility of the piperidine scaffold.

Toxicological Context

While specific toxicological data for this exact CAS is limited, "read-across" methodology from
structural analogs (Piperidine, 3-Methylpiperidine) provides a high-confidence safety profile.

» Acute Toxicity: Piperidine derivatives typically show oral LD50 values in the range of 100—
500 mg/kg (Rat). Treat as Harmful.

» Carcinogenicity: No specific data indicates this compound is carcinogenic.

« Environmental Fate: The ether chain suggests potential for higher water solubility and
mobility compared to lipophilic piperidines. Prevent entry into drains.[4]

References

¢ PubChem. (n.d.). Piperidine Compound Summary. National Library of Medicine. Retrieved
October 26, 2023, from [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3161110/docs?utm_src=pdf-body-img#3-2-ethoxyethoxy-methyl-piperidine-safety-data-sheet-sds
https://www.peptide.com/custdocs/MSDS%20CXZ080%20Piperidine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Piperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3161110?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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